Cas no 84098-60-2 (2-Hexanone,3,6-dichloro-)

2-Hexanone,3,6-dichloro- structure
2-Hexanone,3,6-dichloro- structure
Product Name:2-Hexanone,3,6-dichloro-
CAS No:84098-60-2
MF:C6H10Cl2O
MW:169.049000263214
CID:707039
Update Time:2024-02-03

2-Hexanone,3,6-dichloro- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone,3,6-dichloro-
    • 2-Hexanone, 3,6-dichloro-
    • Inchi: 1S/C6H10Cl2O/c1-5(9)6(8)3-2-4-7/h6H,2-4H2,1H3
    • InChI Key: IWFAHVKZISQLQQ-UHFFFAOYSA-N
    • SMILES: CC(=O)C(Cl)CCCCl

Computed Properties

  • Exact Mass: 168.011
  • Monoisotopic Mass: 168.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
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